N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H20N2O2S3/c18-22(19,15-2-1-8-21-15)16-10-13-3-6-17(7-4-13)11-14-5-9-20-12-14/h1-2,5,8-9,12-13,16H,3-4,6-7,10-11H2
• InChI Key: KCQPYLVGKYGWTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC=CS2)CC3=CSC=C3
• Molecular Formula: C15H20N2O2S3
• Molecular Weight: 356.5 g/mol

Description

“N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)thiophene-2-sulfonamide” is a chemical compound. It has a molecular weight of 283.26. The compound is stored at room temperature and is in powder form.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H18N2S.2ClH/c12-7-10-1-4-13 (5-2-10)8-11-3-6-14-9-11;;/h3,6,9-10H,1-2,4-5,7-8,12H2;2*1H.

Chemical Reactions Analysis

The compound is part of the piperidine class of compounds, which are known to undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 283.26. It is stored at room temperature and is in powder form.

Scientific Research Applications

Role in Drug Design

. . .

Synthesis and Pharmacological Applications

. . The compound could potentially be involved in these reactions.

Biological Activity

. . While specific details about the biological activity of “N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)thiophene-2-sulfonamide” are not available, it’s reasonable to assume that it may share some of these properties.

Research Interest

. Given the interest in piperidine-related papers, it’s likely that “N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)thiophene-2-sulfonamide” could be a subject of future research.

Future Directions

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that there is potential for future research and development in this area.